Cas no 2228297-07-0 (1-(1,5-dimethyl-1H-pyrazol-3-yl)-3-hydroxycyclobutane-1-carboxylic acid)
1-(1,5-dimethyl-1H-pyrazol-3-yl)-3-hydroxycyclobutane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-(1,5-dimethyl-1H-pyrazol-3-yl)-3-hydroxycyclobutane-1-carboxylic acid
- EN300-1750483
- 2228297-07-0
-
- Inchi: 1S/C10H14N2O3/c1-6-3-8(11-12(6)2)10(9(14)15)4-7(13)5-10/h3,7,13H,4-5H2,1-2H3,(H,14,15)
- InChI Key: JLFNPFRPUIJKLK-UHFFFAOYSA-N
- SMILES: OC1CC(C(=O)O)(C2C=C(C)N(C)N=2)C1
Computed Properties
- Exact Mass: 210.10044231g/mol
- Monoisotopic Mass: 210.10044231g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 276
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 75.4Ų
1-(1,5-dimethyl-1H-pyrazol-3-yl)-3-hydroxycyclobutane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1750483-0.05g |
1-(1,5-dimethyl-1H-pyrazol-3-yl)-3-hydroxycyclobutane-1-carboxylic acid |
2228297-07-0 | 0.05g |
$1200.0 | 2023-09-20 | ||
| Enamine | EN300-1750483-0.1g |
1-(1,5-dimethyl-1H-pyrazol-3-yl)-3-hydroxycyclobutane-1-carboxylic acid |
2228297-07-0 | 0.1g |
$1257.0 | 2023-09-20 | ||
| Enamine | EN300-1750483-0.25g |
1-(1,5-dimethyl-1H-pyrazol-3-yl)-3-hydroxycyclobutane-1-carboxylic acid |
2228297-07-0 | 0.25g |
$1315.0 | 2023-09-20 | ||
| Enamine | EN300-1750483-0.5g |
1-(1,5-dimethyl-1H-pyrazol-3-yl)-3-hydroxycyclobutane-1-carboxylic acid |
2228297-07-0 | 0.5g |
$1372.0 | 2023-09-20 | ||
| Enamine | EN300-1750483-1.0g |
1-(1,5-dimethyl-1H-pyrazol-3-yl)-3-hydroxycyclobutane-1-carboxylic acid |
2228297-07-0 | 1g |
$1429.0 | 2023-06-03 | ||
| Enamine | EN300-1750483-2.5g |
1-(1,5-dimethyl-1H-pyrazol-3-yl)-3-hydroxycyclobutane-1-carboxylic acid |
2228297-07-0 | 2.5g |
$2800.0 | 2023-09-20 | ||
| Enamine | EN300-1750483-5.0g |
1-(1,5-dimethyl-1H-pyrazol-3-yl)-3-hydroxycyclobutane-1-carboxylic acid |
2228297-07-0 | 5g |
$4143.0 | 2023-06-03 | ||
| Enamine | EN300-1750483-10.0g |
1-(1,5-dimethyl-1H-pyrazol-3-yl)-3-hydroxycyclobutane-1-carboxylic acid |
2228297-07-0 | 10g |
$6144.0 | 2023-06-03 | ||
| Enamine | EN300-1750483-1g |
1-(1,5-dimethyl-1H-pyrazol-3-yl)-3-hydroxycyclobutane-1-carboxylic acid |
2228297-07-0 | 1g |
$1429.0 | 2023-09-20 | ||
| Enamine | EN300-1750483-5g |
1-(1,5-dimethyl-1H-pyrazol-3-yl)-3-hydroxycyclobutane-1-carboxylic acid |
2228297-07-0 | 5g |
$4143.0 | 2023-09-20 |
1-(1,5-dimethyl-1H-pyrazol-3-yl)-3-hydroxycyclobutane-1-carboxylic acid Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
Additional information on 1-(1,5-dimethyl-1H-pyrazol-3-yl)-3-hydroxycyclobutane-1-carboxylic acid
Research Briefing on 1-(1,5-dimethyl-1H-pyrazol-3-yl)-3-hydroxycyclobutane-1-carboxylic acid (CAS: 2228297-07-0)
1-(1,5-dimethyl-1H-pyrazol-3-yl)-3-hydroxycyclobutane-1-carboxylic acid (CAS: 2228297-07-0) is a novel chemical compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique pyrazole and cyclobutane carboxylic acid moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of inflammatory pathways and enzyme inhibition. Recent studies have explored its synthesis, structural properties, and biological activities, positioning it as a candidate for further drug development.
The synthesis of 1-(1,5-dimethyl-1H-pyrazol-3-yl)-3-hydroxycyclobutane-1-carboxylic acid involves a multi-step process that includes the formation of the pyrazole ring followed by cyclobutane functionalization. Advanced spectroscopic techniques such as NMR and mass spectrometry have been employed to confirm its structure. Researchers have noted its stability under physiological conditions, which is a critical factor for its potential use in pharmaceutical formulations.
In vitro studies have demonstrated that this compound exhibits significant inhibitory activity against cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. This finding suggests its potential as an anti-inflammatory agent, with possible applications in treating conditions such as arthritis and other chronic inflammatory diseases. Additionally, preliminary data indicate that it may also interact with other molecular targets, broadening its therapeutic scope.
Recent research has also focused on the pharmacokinetic properties of 1-(1,5-dimethyl-1H-pyrazol-3-yl)-3-hydroxycyclobutane-1-carboxylic acid. Studies in animal models have shown favorable absorption and distribution profiles, with minimal toxicity observed at therapeutic doses. These results underscore its potential as a safe and effective drug candidate, warranting further clinical investigation.
Despite these promising findings, challenges remain in optimizing the compound's bioavailability and selectivity. Researchers are currently exploring structural modifications to enhance its efficacy and reduce potential side effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into a viable therapeutic agent.
In conclusion, 1-(1,5-dimethyl-1H-pyrazol-3-yl)-3-hydroxycyclobutane-1-carboxylic acid represents a promising avenue for drug discovery, with its unique chemical structure and biological activities offering multiple therapeutic opportunities. Continued research and development will be essential to fully realize its potential in addressing unmet medical needs.
2228297-07-0 (1-(1,5-dimethyl-1H-pyrazol-3-yl)-3-hydroxycyclobutane-1-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)